BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 2-Fluoro-5-
nitropyridine in Agrochemical Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoro-5-nitropyridine

Cat. No.: B1295090

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-fluoro-5-
nitropyridine as a versatile building block in the synthesis of modern agrochemicals. The
unique electronic properties conferred by the fluorine and nitro groups on the pyridine ring
make this intermediate highly valuable for constructing complex, biologically active molecules.
This document details the synthesis of a representative insecticide, Flupyradifurone, and a

novel fungicide analogue, highlighting the key chemical transformations and providing detailed
experimental protocols.

Physicochemical Properties of 2-Fluoro-5-nitropyridine

A thorough understanding of the physical and chemical properties of 2-fluoro-5-nitropyridine
is essential for its safe handling and effective use in synthesis.
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Property Value Reference
CAS Number 456-24-6 [1]
Molecular Formula CsH3FN202 [1]
Molecular Weight 142.09 g/mol [2]
Appearance C.:olc')rless. to pale yellow 3]
liquid/solid

Melting Point 17-21°C [3]
Boiling Point 86-87 °C at 7 mmHg [5]
Density 1.439 g/cm3 [1]
Refractive Index 1.538 [1]
Solubility Slightly soluble in water [5]

Section A: Synthesis of the Insecticide
Flupyradifurone

Flupyradifurone is a systemic butenolide insecticide effective against a broad range of sucking
pests.[6][7] Its synthesis involves the coupling of a substituted pyridine moiety with a butenolide
ring system. While commercial synthesis may utilize 2-chloro-5-chloromethylpyridine, a
synthetic route starting from a 2-fluoro-5-nitropyridine derivative is presented here as a
representative example of its application.

Mode of Action of Flupyradifurone

Flupyradifurone acts as an agonist on insect nicotinic acetylcholine receptors (nAChRs).[7] This
binding leads to the disruption of nerve impulses, causing rapid knockdown and mortality of the
target pests.[6] It is classified under IRAC Group 4D.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.innospk.com/en/?news/grok-exploring-2-fluoro-5-nitropyridine-a-key-pharmaceutical-intermediate
https://www.innospk.com/en/?news/grok-exploring-2-fluoro-5-nitropyridine-a-key-pharmaceutical-intermediate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitropyridine
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://labproinc.com/products/2-fluoro-5-nitropyridine-5g-f0983-5g
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8239783.htm
https://www.innospk.com/en/?news/grok-exploring-2-fluoro-5-nitropyridine-a-key-pharmaceutical-intermediate
https://www.innospk.com/en/?news/grok-exploring-2-fluoro-5-nitropyridine-a-key-pharmaceutical-intermediate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8239783.htm
https://www.chemicalbook.com/article/synthetic-route-to-the-insecticide-flupyradifurone.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4657471/
https://www.benchchem.com/product/b1295090?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4657471/
https://www.chemicalbook.com/article/synthetic-route-to-the-insecticide-flupyradifurone.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

. Binds to Nicotinic Acetylcholine Located on " Leads to . y Results in :
| Locatedon g |
Flupyradifurone Receptor (nAChR) Postsynaptic Neuron Continuous Depolarization Paralysis & Death

2-Fluoro-5-nitropyridine Step 1 Nucleophilic Substitution

Derivative with Amino Butenolide Flupyradifurone Analogue

Intramolecular Cyclization

Step 1: Suzuki-Miyaura Coupling

. Step 2: Nitro Group Reduction
Methyl 2-bromo-5-nitrobenzoate

Methyl 5-amino-2-(2-fluoropyridin-3-yl)benzoate

Methyl 2-(2-fluoropyridin-3-yl)
-5-nitrobenzoate

2-Fluoropyridine-3-boronic acid

Step 3: Amide Coupling

3-(difluoromethyl)-1-methyl-1H
-pyrazole-4-carbonyl chloride

Final Fungicide Analogue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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agrochemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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